1-(2,3-dimethyl-1H-indol-1-yl)-3-((2,3-dimethylphenyl)amino)propan-2-ol oxalate

• IUPAC Name: 1-(2,3-dimethylanilino)-3-(2,3-dimethylindol-1-yl)propan-2-ol;oxalic acid
• InChI: InChI=1S/C21H26N2O.C2H2O4/c1-14-8-7-10-20(15(14)2)22-12-18(24)13-23-17(4)16(3)19-9-5-6-11-21(19)23;3-1(4)2(5)6/h5-11,18,22,24H,12-13H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: RPLMYFDBYKMFJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCC(CN2C(=C(C3=CC=CC=C32)C)C)O)C.C(=O)(C(=O)O)O
• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol

Description

1-(2,3-dimethyl-1H-indol-1-yl)-3-((2,3-dimethylphenyl)amino)propan-2-ol oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DM-α-APA, and it belongs to the family of α-adrenergic receptor agonists.

Scientific Research Applications

Conformational Analyses

A study focused on the crystal structures of related compounds, including 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives. These structures were characterized using X-ray diffraction analysis, revealing details about their molecular conformations and interactions. This research provides insight into the structural properties of similar compounds, which could be relevant for understanding the compound (Nitek et al., 2020).

Cardioselectivity in Beta-Adrenoceptor Blocking Agents

Research was conducted on a series of compounds, including 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols, to explore their affinity to beta-adrenoceptors. These studies provide a foundation for understanding the interactions of similar compounds with biological receptors, which could be relevant for the compound (Rzeszotarski et al., 1979).

Hybrid Molecular-Based Magnets

A study on hybrid molecular-based magnets, involving the synthesis of compounds that include oxalate anions, sheds light on the magnetic and optical properties of such materials. This research could provide insights into the potential applications of the compound in magnetic materials (Lacroix et al., 2001).

Oxalate Oxidase and Oxalate Decarboxylase Enzymes

Research on modeling the resting state of oxalate oxidase and oxalate decarboxylase enzymes, using Mn (II) complexes, is relevant for understanding the interaction of oxalate-containing compounds with biological systems. This could provide insights into the biochemical properties and potential applications of the compound (Scarpellini et al., 2008).

Structural and Spectroscopic Investigation

Studies involving the structural and spectroscopic investigation of Schiff base derivatives, including compounds with aminopropyl groups, offer insights into the molecular structure and electronic properties of such compounds. This research could be relevant for understanding the properties of the compound (Khalid et al., 2018).